Cas no 884323-18-6 ([1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dimethyl-3-(phenylamino)-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dimethyl-3-(phenylamino)-
• CAS No: 884323-18-6
• MF: C₂₁H₁₉NO₂
• MW: 317.381065607071
• CID: 582034
• PubChem ID: 11631092
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dimethyl-3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dimethyl-3-(phenylamino)-
• 2-anilino-4-(3,5-dimethylphenyl)benzoic acid
• 884323-18-6
• AKOS015964422
• DTXSID00469754

• Inchi： 1S/C21H19NO2/c1-14-10-15(2)12-17(11-14)16-8-9-19(21(23)24)20(13-16)22-18-6-4-3-5-7-18/h3-13,22H,1-2H3,(H,23,24)
• InChI Key： KBAWHCUNJDJZDM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1NC1C=CC=CC=1)C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 317.141578849g/mol
• Monoisotopic Mass: 317.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 49.3Ų